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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the ion selectivity of two well-known channel-
forming molecules: Nystatin A2 and Gramicidin. While both are capable of forming pores in
lipid membranes, their mechanisms of ion transport and selectivity profiles exhibit significant
differences. This document summarizes key experimental data, outlines the methodologies
used to obtain this data, and provides visual representations of experimental workflows and the
comparative selectivity of these channels.

Executive Summary

Gramicidin forms well-defined, highly selective channels for monovalent cations, operating via
a single-file transport mechanism. In contrast, Nystatin A2 forms larger, more dynamic pores
with a complex and debated ion selectivity that appears to be highly dependent on
experimental conditions. While gramicidin's cation selectivity is a cornerstone of its
characterization, Nystatin A2 has been reported to exhibit both anion and cation selectivity
under different circumstances. This guide will delve into the available data to clarify these
distinctions.

Data Presentation: Comparative lon Selectivity

The following table summarizes the key differences in ion selectivity between Nystatin A2 and
Gramicidin channels based on available experimental data. It is important to note that
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quantitative permeability ratios for Nystatin A2 are not well-established and the reported

selectivity can be contradictory.

Feature

Nystatin A2

Gramicidin

Primary lon Selectivity

Disputed: Anion selective in
some artificial bilayer
experiments; Cation selective
in some cell membrane
studies.[1][2]

Cation Selective (Monovalent)

[3]

Permeability to Anions

Permeable, and in some

cases, preferred over cations.

[4]

Impermeable[3]

Permeability to Cations

Permeable to monovalent
cations.[5] Divalent cations are
generally considered to be
blocked.[4]

Highly permeable to
monovalent cations.[3]
Divalent cations are generally

considered to be blocked.[6]

Cation Selectivity Sequence

Not definitively established and

likely variable.

NHa* > Cs* > Rb* > K+ > Na*
> Li*[7][8]

Permeability Ratio (PK+/PNa+)

Not consistently reported;

varies with experimental setup.

~3[6]

Pore/Channel Radius

~4 A[9]

~2A

Mechanism of lon Transport

Aqueous pore[9]

Single-file diffusion[10]

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for determining ion selectivity and a

logical comparison of the ion selectivity profiles of Nystatin A2 and Gramicidin.
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Selectivity Sequence:
NH4+ > Cs+ > Rb+ > K+ > Na+ > Li+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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